Cas no 54435-13-1 (Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-)

• Product Name: Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-
• CAS No: 54435-13-1
• MF: C₁₃H₈ClFO₂S
• MW: 282.717824935913
• CID: 354609
• PubChem ID: 13705753
• Update Time: 2025-04-19

Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-[(4-fluorophenyl)thio]-
• 5-chloro-2-(4-fluorophenyl)sulfanylbenzoic acid
• 54435-13-1
• DTXSID20547225
• SCHEMBL11758969
• 5-Chloro-2-[(4-fluorophenyl)sulfanyl]benzoic acid
• A1-05439
• AKOS006152158

• Inchi： 1S/C13H8ClFO2S/c14-8-1-6-12(11(7-8)13(16)17)18-10-4-2-9(15)3-5-10/h1-7H,(H,16,17)
• InChI Key： LPMSAUSFYFJZIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)SC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 281.99184
• Monoisotopic Mass: 281.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3